Cas no 51583-97-2 (1,3-di(naphthalen-2-yl)propane-1,3-dione)

1,3-di(naphthalen-2-yl)propane-1,3-dione structure
51583-97-2 structure
Product Name:1,3-di(naphthalen-2-yl)propane-1,3-dione
CAS No:51583-97-2
MF:C23H16O2
MW:324.371946334839
CID:1575732
PubChem ID:103916
Update Time:2025-04-21

1,3-di(naphthalen-2-yl)propane-1,3-dione Chemical and Physical Properties

Names and Identifiers

    • 1,3-di(naphthalen-2-yl)propane-1,3-dione
    • 1,3-Di(2-naphthyl)propane-1,3-dione
    • 1,3-propanedione, 1,3-di-2-naphthalenyl-
    • 1,3-dinaphthalen-2-ylpropane-1,3-dione
    • 1,3-bis(naphthalen-2-yl)propane-1,3-dione
    • 51583-97-2
    • SCHEMBL1974978
    • E88193
    • BS-51666
    • DB-336968
    • 1,3-BIS(2-NAPHTHYL)-1,3-PROPANEDIONE
    • BSYFDFPTOXRGMP-UHFFFAOYSA-N
    • Bis(2-naphthoyl)methane
    • DTXSID5068651
    • Inchi: 1S/C23H16O2/c24-22(20-11-9-16-5-1-3-7-18(16)13-20)15-23(25)21-12-10-17-6-2-4-8-19(17)14-21/h1-14H,15H2
    • InChI Key: BSYFDFPTOXRGMP-UHFFFAOYSA-N
    • SMILES: O=C(CC(C1C=CC2C=CC=CC=2C=1)=O)C1C=CC2C=CC=CC=2C=1

Computed Properties

  • Exact Mass: 324.11508
  • Monoisotopic Mass: 324.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 4
  • Complexity: 452
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.6
  • Topological Polar Surface Area: 34.1Ų

Experimental Properties

  • PSA: 34.14

1,3-di(naphthalen-2-yl)propane-1,3-dione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
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1,3-Di(naphthalen-2-yl)propane-1,3-dione
51583-97-2 97%
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$449.00 2023-09-01
Chemenu
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Chemenu
CM264681-10g
1,3-Di(naphthalen-2-yl)propane-1,3-dione
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$204 2023-01-03
Chemenu
CM264681-25g
1,3-Di(naphthalen-2-yl)propane-1,3-dione
51583-97-2 97%
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$355 2023-01-03
eNovation Chemicals LLC
Y1083448-100mg
Bis(2-naphthoyl)methane
51583-97-2 95%
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$110 2024-06-06
A2B Chem LLC
AG31318-100mg
Bis(2-naphthoyl)methane
51583-97-2 97%
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$46.00 2023-12-30
A2B Chem LLC
AG31318-250mg
Bis(2-naphthoyl)methane
51583-97-2 97%
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$74.00 2024-04-19
A2B Chem LLC
AG31318-1g
Bis(2-naphthoyl)methane
51583-97-2 97%
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$184.00 2024-04-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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1,3-Di(naphthalen-2-yl)propane-1,3-dione
51583-97-2 98%
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¥518.00 2024-05-10

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